Cas no 3785-32-8 (Sodium (2-carbamoylphenoxy)acetate)

• Product Name: Sodium (2-carbamoylphenoxy)acetate
• CAS No: 3785-32-8
• MF: C₉H₈NNaO₄
• MW: 217.153893470764
• MDL: MFCD00065100
• CID: 44491
• PubChem ID: 87565681
• Update Time: 2025-11-02

Sodium (2-carbamoylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Sodium (2-carbamoylphenoxy)acetate
• Sodium [2-(aminocarbonyl)phenoxy]acetate
• sodium,2-(2-carbamoylphenoxy)acetate
• (2-Carbamoylphenoxy)acetic Acid Sodium Salt
• Salicylamide O-Acetic Acid Sodium Salt

• MDL： MFCD00065100
• Inchi： 1S/C9H9NO4.Na/c10-9(13)6-3-1-2-4-7(6)14-5-8(11)12;/h1-4H,5H2,(H2,10,13)(H,11,12);/q;+1/p-1
• InChI Key： OEQSACUVTKYXIR-UHFFFAOYSA-M
• SMILES： [Na+].O(CC(=O)[O-])C1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 217.03500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Melting Point: 267 °C (lit.)
• Water Partition Coefficient: almost transparency
• PSA: 92.45000
• LogP: -0.38550
• Merck: 8329

Sodium (2-carbamoylphenoxy)acetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：AF7952000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Sodium (2-carbamoylphenoxy)acetate

Comprehensive Guide to Sodium (2-carbamoylphenoxy)acetate (CAS No. 3785-32-8): Properties, Applications, and Market Insights

Sodium (2-carbamoylphenoxy)acetate (CAS No. 3785-32-8) is a specialized organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and research. This sodium salt derivative of (2-carbamoylphenoxy)acetic acid is gaining attention due to its unique chemical properties and versatility. In this article, we delve into its molecular structure, synthesis methods, key applications, and emerging trends in the chemical industry.

The chemical formula of Sodium (2-carbamoylphenoxy)acetate is C₉H₈NNaO₄, with a molecular weight of 217.15 g/mol. Its structure features a phenoxy group linked to an acetamide moiety through an acetate bridge, with the sodium ion providing water solubility. This combination makes it particularly useful in formulations requiring both organic solubility and ionic character. Researchers are increasingly interested in this compound for its potential as a building block in drug development and specialty chemical synthesis.

Current market trends show growing demand for Sodium (2-carbamoylphenoxy)acetate in pharmaceutical intermediates. With the global pharmaceutical industry projected to reach $1.5 trillion by 2023, compounds like this are becoming valuable assets in drug discovery pipelines. Its applications extend to potential use in developing novel anti-inflammatory agents and central nervous system drugs, though specific therapeutic uses remain under investigation.

From an industrial perspective, Sodium (2-carbamoylphenoxy)acetate 3785-32-8 offers several advantages in formulation chemistry. Its balanced hydrophilic-lipophilic properties make it suitable for creating stable emulsions and suspensions. Manufacturers appreciate its relatively low toxicity profile compared to alternative compounds, aligning with the chemical industry's shift toward greener alternatives. Recent studies have explored its potential as a corrosion inhibitor in certain industrial applications, though this remains a niche use.

The synthesis of Sodium (2-carbamoylphenoxy)acetate typically involves the reaction of 2-hydroxybenzamide with sodium chloroacetate under controlled conditions. Process optimization has become a hot topic in chemical engineering forums, with researchers seeking to improve yield and purity while reducing environmental impact. Modern synthetic approaches emphasize atom economy and reduced solvent use, reflecting broader sustainability trends in chemical manufacturing.

Analytical characterization of Sodium (2-carbamoylphenoxy)acetate CAS 3785-32-8 employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. Quality control protocols have become more rigorous as applications expand, particularly in pharmaceutical contexts where purity standards are exceptionally high. Recent advancements in analytical technology allow for detection of impurities at parts-per-million levels, ensuring product consistency.

Storage and handling recommendations for Sodium (2-carbamoylphenoxy)acetate emphasize protection from moisture and extreme temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should be followed. The compound typically appears as a white to off-white crystalline powder with good stability under recommended storage conditions.

Emerging research directions for Sodium (2-carbamoylphenoxy)acetate 3785-32-8 include exploration of its potential in novel drug delivery systems. Some studies suggest it may serve as a functional component in controlled-release formulations, though this application requires further validation. The compound's compatibility with various polymers makes it interesting for pharmaceutical material scientists developing next-generation dosage forms.

From a commercial availability standpoint, Sodium (2-carbamoylphenoxy)acetate is offered by several specialty chemical suppliers in research quantities. Pricing trends reflect increasing demand, particularly from pharmaceutical development teams. Current market analysis suggests steady growth in procurement volumes, with Asia-Pacific regions showing particularly strong uptake in recent years.

Regulatory status of Sodium (2-carbamoylphenoxy)acetate CAS 3785-32-8 varies by jurisdiction, but it generally falls outside stringent control categories. However, users should verify local regulations before procurement or use in commercial products. The compound's safety profile has been documented in several toxicological studies, showing favorable results at anticipated exposure levels.

Future prospects for Sodium (2-carbamoylphenoxy)acetate appear promising, particularly as pharmaceutical research continues to explore novel chemical entities. Its structural features offer multiple points for chemical modification, making it a versatile intermediate. Industry observers predict sustained interest in this compound as drug discovery paradigms evolve toward more complex molecular architectures.

For researchers considering Sodium (2-carbamoylphenoxy)acetate 3785-32-8 for their projects, several key suppliers provide technical data sheets and certificates of analysis. Comparative studies between different manufacturers' products have shown generally consistent quality, though purity specifications may vary slightly. Procurement specialists recommend verifying batch-specific analytical data before large-scale purchases.

Environmental considerations for Sodium (2-carbamoylphenoxy)acetate include its biodegradability profile and ecotoxicological impacts. Preliminary studies suggest moderate environmental persistence but low bioaccumulation potential. These characteristics position it favorably compared to many synthetic organic compounds in terms of environmental footprint, though full life-cycle assessments are still needed.

In conclusion, Sodium (2-carbamoylphenoxy)acetate (CAS No. 3785-32-8) represents an interesting case study in specialty chemical development. Its combination of structural features, functional groups, and physicochemical properties make it valuable across multiple applications. As research continues and new uses emerge, this compound will likely maintain its position as a useful tool in chemical synthesis and formulation science.